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Compound of Interest

Compound Name: 3-Chloro-N-methylbenzylamine

Cat. No.: B1295239 Get Quote

Essential Guide to Handling 3-Chloro-N-
methylbenzylamine
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of 3-Chloro-N-methylbenzylamine (CAS: 39191-07-6). Adherence to these

guidelines is critical for ensuring laboratory safety and procedural accuracy.

Personal Protective Equipment (PPE)
When handling 3-Chloro-N-methylbenzylamine, a comprehensive personal protective

equipment strategy is mandatory to prevent skin and eye contact, inhalation, and ingestion.

The following table summarizes the required PPE.
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PPE Category Specification

Eye and Face
Chemical splash goggles or a face shield are

necessary to protect against splashes.[1]

Hand

Chemical-resistant gloves (e.g., impervious

gloves) are required. Always inspect gloves for

integrity before use.[1]

Body

A lab coat or chemical-resistant apron should be

worn. For larger quantities or increased risk of

splashing, chemical-resistant coveralls are

recommended.[2]

Respiratory

Work in a well-ventilated area, preferably under

a chemical fume hood.[1][3] If ventilation is

inadequate or if dusts/aerosols are generated,

use a NIOSH-approved respirator with an

appropriate filter (e.g., type ABEK (EN14387)

respirator filter).[4]

Safety and Handling Summary
3-Chloro-N-methylbenzylamine is a flammable liquid that is harmful if swallowed, causes skin

irritation, and poses a risk of serious eye damage.[4] The following table outlines key safety

and handling information.
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Parameter Value

CAS Number 39191-07-6

Molecular Formula C₈H₁₀ClN

Molecular Weight 155.62 g/mol

Appearance Colorless to light yellow liquid[5]

Boiling Point 97 °C at 0.6 mmHg[6]

Density 1.072 g/mL at 25 °C[6]

Flash Point 46 °C (114.8 °F) - closed cup[4]

Hazard Statements

H226 (Flammable liquid and vapor), H302

(Harmful if swallowed), H315 (Causes skin

irritation), H318 (Causes serious eye damage),

H412 (Harmful to aquatic life with long lasting

effects).[4]

Precautionary Statements

P210 (Keep away from heat, sparks, open

flames, and hot surfaces. No smoking), P273

(Avoid release to the environment), P280 (Wear

protective gloves/protective clothing/eye

protection/face protection), P301 + P312 (IF

SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell), P305 +

P351 + P338 (IF IN EYES: Rinse cautiously with

water for several minutes. Remove contact

lenses, if present and easy to do. Continue

rinsing).[4]

Experimental Protocol: Safe Handling in a
Laboratory Setting
The following protocol outlines the procedural steps for the safe handling of 3-Chloro-N-
methylbenzylamine.
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1. Pre-Operational Checks:

Ensure a Safety Data Sheet (SDS) for 3-Chloro-N-methylbenzylamine is readily
accessible.
Verify that a chemical fume hood is in proper working order.
Confirm that an eyewash station and safety shower are unobstructed and operational.[1][7]
Assemble and inspect all required PPE as detailed in the table above.
Prepare all necessary equipment and reagents before handling the chemical.

2. Operational Steps:

Conduct all work involving 3-Chloro-N-methylbenzylamine within a certified chemical fume
hood to minimize inhalation exposure.[3]
Ground and bond containers when transferring the material to prevent static discharge.[1]
Avoid direct contact with the skin and eyes.[3]
Keep the container tightly closed when not in use.[1]
Keep away from sources of ignition such as heat, sparks, and open flames.[3]
In case of a spill, absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and
place it in a suitable, labeled container for disposal.[1]

3. Post-Operational Procedures:

Upon completion of work, decontaminate the work area.
Remove and properly dispose of contaminated PPE.
Wash hands and any exposed skin thoroughly with soap and water after handling.[1]
Store 3-Chloro-N-methylbenzylamine in a tightly closed container in a cool, dry, and well-
ventilated area away from incompatible substances such as strong oxidizing agents and
acids.[1][3]

Disposal Plan
All waste containing 3-Chloro-N-methylbenzylamine must be treated as hazardous waste.

Waste Collection: Collect all liquid and solid waste in designated, properly labeled, and

sealed containers.

Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal

company. Do not allow the product to enter drains. Follow all federal, state, and local
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regulations for hazardous waste disposal.

Workflow for Handling 3-Chloro-N-
methylbenzylamine
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Caption: Workflow for the safe handling of 3-Chloro-N-methylbenzylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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